Cas no 89303-14-0 (Benzene, 4-(1,1-dimethylethyl)-1-nitro-2-[(phenylsulfonyl)methyl]-)

• Product name: Benzene, 4-(1,1-dimethylethyl)-1-nitro-2-[(phenylsulfonyl)methyl]-
• CAS No: 89303-14-0
• MF: C₁₇H₁₉NO₄S
• MW: 333.40206
• CID: 604869
• PubChem ID: 13256933

Benzene, 4-(1,1-dimethylethyl)-1-nitro-2-[(phenylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(1,1-dimethylethyl)-1-nitro-2-[(phenylsulfonyl)methyl]-
• 2-(benzenesulfonylmethyl)-4-tert-butyl-1-nitrobenzene
• DTXSID70532383
• 89303-14-0
• 2-[(Benzenesulfonyl)methyl]-4-tert-butyl-1-nitrobenzene

• Inchi： InChI=1S/C17H19NO4S/c1-17(2,3)14-9-10-16(18(19)20)13(11-14)12-23(21,22)15-7-5-4-6-8-15/h4-11H,12H2,1-3H3
• InChI Key： WAXHHTIWRAVNJM-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC(=C(C=C1)[N+](=O)[O-])CS(=O)(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 333.10347926g/mol
• Monoisotopic Mass: 333.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.3Ų
• XLogP3: 4.2